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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Noformicin is a naturally occurring antiviral and antimicrobial agent produced by Nocardia

formica.[1] Its unique chemical structure, containing a pyrrolidine ring and an amidine functional

group, suggests potential for development as a molecular probe to investigate specific

biological pathways.[2] While the precise mechanism of action of noformicin is not extensively

characterized in publicly available literature, its structural features present opportunities for

targeted interactions with biological macromolecules.

These application notes provide a framework for utilizing noformicin as a molecular probe for

target identification and pathway elucidation. The protocols outlined below are based on

established methodologies for the development and application of natural product-derived

molecular probes.[3][4][5]

Physicochemical Properties of Noformicin
A comprehensive understanding of the physicochemical properties of noformicin is essential

for its application as a molecular probe.
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Property Value Reference

Molecular Formula C₈H₁₅N₅O

Molecular Weight 197.24 g/mol

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

CAS Number 155-38-4

Known Biological Activity Antiviral, Antimicrobial

Proposed Mechanism of Action and Potential
Targets
The chemical structure of noformicin provides clues to its potential molecular targets. The

presence of the amidine group, a strong base that is protonated at physiological pH, suggests

that noformicin may act as a mimic of arginine or other cationic amino acids. This could lead

to interactions with:

Arginine-binding proteins: Enzymes and receptors that recognize and bind arginine.

Enzymes involved in polyamine biosynthesis: Polyamines are crucial for cell growth and

proliferation, and their biosynthetic pathways often involve arginine and related metabolites.

RNA or DNA: The cationic nature of noformicin could facilitate interactions with negatively

charged nucleic acids.

The following diagram illustrates a hypothetical signaling pathway that could be investigated

using a noformicin-based probe, assuming it targets an arginine-dependent enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.drugfuture.com/chemdata/noformicin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Noformicin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3632640/
https://pubmed.ncbi.nlm.nih.gov/20509672/
https://pubs.acs.org/doi/abs/10.1021/cb100105c
https://www.benchchem.com/product/b086930#noformicin-as-a-molecular-probe
https://www.benchchem.com/product/b086930#noformicin-as-a-molecular-probe
https://www.benchchem.com/product/b086930#noformicin-as-a-molecular-probe
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

